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Compound of Interest

Compound Name: SB 271046 Hydrochloride

Cat. No.: B1662228 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of SB 271046 Hydrochloride, a potent and

selective 5-HT6 receptor antagonist, as a tool for cognitive enhancement research. We will

delve into its mechanism of action, pharmacological profile, key preclinical findings, and

detailed experimental protocols.

Introduction: The Role of 5-HT6 Receptor
Antagonism in Cognition
The serotonin-6 (5-HT6) receptor is almost exclusively expressed in the central nervous system

(CNS), with high concentrations in brain regions critical for learning and memory, such as the

hippocampus and frontal cortex.[1] This localization has made it an attractive target for

therapeutic intervention in cognitive disorders like Alzheimer's disease and schizophrenia.[2][3]

The prevailing hypothesis is that blocking 5-HT6 receptors can modulate multiple

neurotransmitter systems, leading to enhanced cognitive function.[1][2][4]

SB 271046 Hydrochloride emerged as a key research compound due to its high potency,

selectivity, and oral bioavailability.[5][6] It has been instrumental in elucidating the

neurochemical and behavioral consequences of 5-HT6 receptor blockade. While the clinical

translation of 5-HT6 antagonists for cognitive enhancement has faced challenges, SB 271046

remains an invaluable tool for preclinical research.[4][7]
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Mechanism of Action
SB 271046 acts as a competitive antagonist at the 5-HT6 receptor.[5][8] By blocking the

constitutive activity of this Gs-coupled receptor, it inhibits the stimulation of adenylyl cyclase, a

key step in its signaling cascade.[6][8] The primary mechanism for its pro-cognitive effects is

believed to be the disinhibition of other neurotransmitter systems. Blockade of 5-HT6 receptors

leads to an increase in the release of acetylcholine (ACh) and glutamate, two neurotransmitters

fundamental to learning and memory processes.[4][7][9] Furthermore, studies have shown that

SB 271046 can increase extracellular levels of dopamine (DA) and norepinephrine (NE) in the

prefrontal cortex, as well as glutamate and aspartate in both the frontal cortex and

hippocampus.[10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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